Cas no 2386545-08-8 (2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethylmorpholin-3-yl)acetic acid)

• Product Name: 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethylmorpholin-3-yl)acetic acid
• CAS No: 2386545-08-8
• MF: C₂₃H₂₅NO₅
• MW: 395.448306798935
• CID: 5611380
• PubChem ID: 165890719
• Update Time: 2025-05-26

2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethylmorpholin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6,6-dimethylmorpholin-3-yl)acetic acid
• 2386545-08-8
• EN300-815995
• 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethylmorpholin-3-yl)acetic acid

• Inchi： 1S/C23H25NO5/c1-23(2)14-24(15(12-29-23)11-21(25)26)22(27)28-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,11-14H2,1-2H3,(H,25,26)
• InChI Key： AMAAJDXGCABEED-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)O)N(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1(C)C

Computed Properties

• Exact Mass: 395.17327290g/mol
• Monoisotopic Mass: 395.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethylmorpholin-3-yl)acetic acid

Introduction to 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethylmorpholin-3-yl)acetic acid (CAS No. 2386545-08-8)

2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethylmorpholin-3-yl)acetic acid, identified by the CAS number 2386545-08-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound features a complex structural framework, incorporating a fluorene moiety linked through a methoxycarbonyl group to a morpholine scaffold. The presence of both fluorene and morpholine units endows the molecule with unique physicochemical properties, making it a promising candidate for various biochemical applications.

The structural design of 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethylmorpholin-3-yl)acetic acid reflects a deliberate molecular engineering approach aimed at optimizing biological activity and pharmacokinetic profiles. The fluorene component, known for its rigidity and hydrophobicity, contributes to the compound's stability and solubility characteristics, while the morpholine ring enhances solubility and metabolic stability. This combination is particularly advantageous in drug development, where balancing lipophilicity and solubility is critical for achieving desirable pharmacokinetic properties.

In recent years, there has been growing interest in utilizing heterocyclic compounds as pharmacophores in drug discovery. The morpholine moiety in 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethylmorpholin-3-yl)acetic acid is particularly noteworthy, as it has been extensively studied for its ability to modulate biological pathways. Morpholine derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The incorporation of this scaffold into 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethylmorpholin-3-yl)acetic acid suggests potential therapeutic applications in these areas.

The methoxycarbonyl group in the molecule serves as a protective group for the carboxylic acid functionality and also enhances the compound's reactivity in various synthetic transformations. This feature makes 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethylmorpholin-3-yl)acetic acid a versatile intermediate in the synthesis of more complex molecules. Additionally, the fluorene-based part of the structure can be further functionalized to introduce additional pharmacophoric elements, expanding its utility in medicinal chemistry.

Recent advancements in computational chemistry have enabled more accurate predictions of biological activity and pharmacokinetic properties. Molecular modeling studies on 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethylmorpholin-3-yl)acetic acid have suggested that its binding affinity to target proteins is influenced by both steric and electronic factors. The rigidity provided by the fluorene ring ensures optimal positioning of key functional groups within the binding site, while the morpholine moiety contributes to favorable interactions through hydrogen bonding and hydrophobic effects.

The synthesis of 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethylmorpholin-3-yl)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the fluorene-methoxycarbonyl linkage followed by coupling with the morpholine derivative. Advances in catalytic methods have streamlined these reactions, making them more efficient and environmentally friendly. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the core structure of the molecule with high precision.

The biological evaluation of 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethylmorpholin-3-yl)acetic acid has revealed promising activities in several disease models. Preclinical studies have demonstrated its potential as an inhibitor of enzymes involved in cancer progression and inflammation. The compound's ability to modulate these pathways suggests therapeutic benefits in conditions such as cancer and autoimmune diseases. Furthermore, its favorable pharmacokinetic properties make it an attractive candidate for further development into an oral therapeutic agent.

One of the most intriguing aspects of 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethylmorpholin)-3 -yl)acetic acid is its potential for structure-based drug design. By leveraging computational tools and experimental data, researchers can refine its structure to enhance potency and selectivity against specific targets. This iterative process involves modifying key functional groups while maintaining overall structural integrity. Such efforts are crucial for developing drugs with minimal side effects and improved patient outcomes.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are derived from natural products or their analogs. The structural features of 2-(4-{(9H-fluoren-- 9 -yl)methoxycarbonyl}- 6 , 6 -dimethylmorpholin - 3 - y l ) acetic acid bear similarities to certain natural product derivatives known for their biological activities. By drawing inspiration from nature, chemists can generate novel compounds with optimized properties for therapeutic use.

Future directions in the study of 2-(4-{( 9 H -fluore n e - 9 - y l ) m e t h o x y c a r b o n y l } - 6 , 6 - d i m e t h y l m o r p h o l i n - 3 - y l ) a c e t i c a c i d include exploring its potential as an adjuvant or co-agent in combination therapies. The compound's ability to modulate multiple pathways simultaneously could lead to synergistic effects that enhance treatment efficacy. Additionally, investigating its mechanism of action at a molecular level will provide valuable insights into its biological function and guide further optimization efforts.

In conclusion, 2 -( 4 - { ( 9 H - f l u o r e n e - 9 - y l ) m e t h o x y c a r b o n y l } - 6 , 6 - d i m e t h y l m o r p h o l i n - 3 - y l ) acetic acid ( CAS No . 2386545 -08 -8) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas . Its unique structural features , coupled with promising biological activities , make it an exciting candidate for further research . As our understanding of biochemical pathways continues to evolve , compounds like this one will play an increasingly important role in developing innovative treatments for human diseases .